Cas no 652980-19-3 (Hexanoic acid, 3-hydroxy-5-methyl-2-methylene-, ethyl ester, (3S)-)

• Product Name: Hexanoic acid, 3-hydroxy-5-methyl-2-methylene-, ethyl ester, (3S)-
• CAS No: 652980-19-3
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 401134
• PubChem ID: 12078508
• Update Time: 2025-04-19

Hexanoic acid, 3-hydroxy-5-methyl-2-methylene-, ethyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3-hydroxy-5-methyl-2-methylene-, ethyl ester, (3S)-
• ethyl (3S)-3-hydroxy-5-methyl-2-methylidenehexanoate
• DTXSID00477152
• 652980-19-3

• Inchi： 1S/C10H18O3/c1-5-13-10(12)8(4)9(11)6-7(2)3/h7,9,11H,4-6H2,1-3H3/t9-/m0/s1
• InChI Key： UTSHPRHFOZZPRD-VIFPVBQESA-N
• SMILES： O[C@H](C(=C)C(=O)OCC)CC(C)C

Computed Properties

• Exact Mass: 186.12564
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53